Cas no 79850-12-7 (1,3-Bis(trifluoromethyl)cyclohexane)

• Product Name: 1,3-Bis(trifluoromethyl)cyclohexane
• CAS No: 79850-12-7
• MF: C₈H₁₀F₆
• MW: 220.1554
• MDL: MFCD31009310
• CID: 3042480
• PubChem ID: 12579042
• Update Time: 2025-06-10

1,3-Bis(trifluoromethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trifluoromethyl)cyclohexane (cis- and trans- mixture)
• 1,3-bis(trifluoromethyl)cyclohexane
• MFCD31009310
• XIJLJFDFDZSWDG-UHFFFAOYSA-N
• 79850-12-7
• B5645
• T71341
• SCHEMBL1035041
• 1,3-Bis(trifluoromethyl)cyclohexane

• MDL： MFCD31009310
• Inchi： 1S/C8H10F6/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h5-6H,1-4H2
• InChI Key： XIJLJFDFDZSWDG-UHFFFAOYSA-N
• SMILES： FC(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C(F)(F)F)C1([H])[H])(F)F

Computed Properties

• Exact Mass: 220.06866929g/mol
• Monoisotopic Mass: 220.06866929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.4

Experimental Properties

• Boiling Point: 135°C(lit.)

1,3-Bis(trifluoromethyl)cyclohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,3-Bis(trifluoromethyl)cyclohexane

Comprehensive Overview of 1,3-Bis(trifluoromethyl)cyclohexane (CAS No. 79850-12-7): Properties, Applications, and Industry Trends

1,3-Bis(trifluoromethyl)cyclohexane (CAS No. 79850-12-7) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This cyclohexane derivative, featuring two trifluoromethyl groups at the 1 and 3 positions, exhibits remarkable thermal stability, low surface energy, and exceptional resistance to solvents, making it a valuable material in industries ranging from pharmaceuticals to advanced materials science.

The growing demand for fluorinated compounds in modern chemistry has positioned 1,3-Bis(trifluoromethyl)cyclohexane as a compound of interest for researchers and industrial applications alike. Its molecular structure, characterized by the strong carbon-fluorine bonds, contributes to its inertness and durability, which are highly sought-after properties in high-performance coatings, electronic materials, and specialty chemicals. The compound's CAS number 79850-12-7 serves as a unique identifier in global chemical databases, ensuring accurate tracking and regulatory compliance.

One of the most discussed topics in the context of 1,3-Bis(trifluoromethyl)cyclohexane is its role in sustainable chemistry. With increasing environmental regulations and the push toward greener alternatives, this compound's stability and potential for reuse align with the principles of circular economy. Researchers are exploring its applications in energy-efficient processes and as a building block for low-global-warming-potential (GWP) materials, addressing common search queries like "eco-friendly fluorinated compounds" or "sustainable cyclohexane derivatives."

In the pharmaceutical sector, 1,3-Bis(trifluoromethyl)cyclohexane is investigated for its potential as an intermediate in drug synthesis. The trifluoromethyl groups are known to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs), a feature frequently searched by professionals looking for "fluorine in drug design" or "CF3 group applications." Its compatibility with various reaction conditions makes it a versatile candidate for medicinal chemistry applications.

From a material science perspective, this compound's hydrophobic properties and chemical resistance make it ideal for coatings and surface treatments. Industries such as aerospace, automotive, and electronics often search for "high-performance fluorinated coatings" or "chemical-resistant materials," where 1,3-Bis(trifluoromethyl)cyclohexane could offer innovative solutions. Its ability to reduce surface friction and repel water has also sparked interest in applications like anti-icing coatings and microfluidic devices.

The synthesis and handling of 1,3-Bis(trifluoromethyl)cyclohexane (CAS No. 79850-12-7) require specialized knowledge due to the reactivity of fluorinated compounds. Common search terms like "safe handling of fluorinated cyclohexanes" or "synthesis of CF3-substituted cyclic compounds" reflect the technical challenges associated with its production. Advanced techniques such as flow chemistry and catalyzed fluorination are being explored to improve yield and scalability, topics frequently discussed in academic and industrial forums.

Looking ahead, the future of 1,3-Bis(trifluoromethyl)cyclohexane appears promising, with ongoing research into its potential applications in renewable energy systems, such as battery electrolytes and photovoltaic materials. As the demand for high-performance chemicals continues to rise, this compound's unique attributes position it as a key player in addressing contemporary technological challenges. Its relevance to trending topics like "advanced material innovation" and "fluorine chemistry breakthroughs" ensures its continued prominence in scientific and industrial discourse.